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Compound Name: Disulfo-ICG carboxylic acid

Cat. No.: B12379546 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Disulfo-Indocyanine Green (ICG)

carboxylic acid, a near-infrared (NIR) fluorescent dye with significant potential in biomedical

research and drug development. While specific quantitative data for the disulfonated form of

ICG carboxylic acid is not readily available in publicly accessible literature, this document

outlines the core photophysical properties of the parent ICG molecule and its derivatives,

details the experimental protocols for determining these properties, and explores potential

applications based on the characteristics of related compounds.

Core Photophysical Properties
Disulfo-ICG carboxylic acid is a derivative of Indocyanine Green (ICG), a tricarbocyanine dye

widely used in medical diagnostics. The addition of two sulfonate groups and a carboxylic acid

moiety is intended to enhance its hydrophilicity and provide a reactive handle for conjugation to

biomolecules. The key photophysical parameters that define the utility of a fluorophore are its

extinction coefficient (ε) and quantum yield (Φ).

Extinction Coefficient (ε): This value represents the measure of how strongly a substance

absorbs light at a particular wavelength. A high extinction coefficient is desirable for imaging

applications as it indicates that the dye can be effectively excited. For ICG and its derivatives,

the extinction coefficient is typically in the range of 150,000 to 250,000 M⁻¹cm⁻¹.
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Quantum Yield (Φ): This parameter quantifies the efficiency of the fluorescence process,

representing the ratio of photons emitted to photons absorbed. A higher quantum yield results

in a brighter fluorescent signal. The quantum yield of ICG in aqueous solutions is relatively low,

but can be influenced by factors such as solvent and binding to proteins.[1] The introduction of

sulfonate groups is generally expected to enhance fluorescence brightness.

The following table summarizes the known photophysical properties of ICG and its carboxylic

acid derivative, which can serve as a reference for estimating the characteristics of Disulfo-
ICG carboxylic acid.

Property ICG
ICG Carboxylic
Acid

Disulfo-ICG
Carboxylic Acid

Molar Extinction

Coefficient (ε)
~223,000 M⁻¹cm⁻¹[2] ≥ 218,000 cm⁻¹M⁻¹[3] Data not available

Quantum Yield (Φ) ~0.14 in plasma[2] Data not available Data not available

Excitation Maximum

(λex)
~780 nm ~785 nm[3] ~757 nm[4]

Emission Maximum

(λem)
~810 nm ~812 nm[3] ~835 nm[4]

Experimental Protocols
Accurate determination of the extinction coefficient and quantum yield is crucial for the

characterization of any fluorescent probe. The following are detailed methodologies for these

key experiments.

Determination of Molar Extinction Coefficient
The molar extinction coefficient can be determined experimentally using the Beer-Lambert law,

which states that absorbance is directly proportional to the concentration of the absorbing

species and the path length of the light through the sample.

Workflow for Extinction Coefficient Determination
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Sample Preparation

Spectrophotometric Measurement

Data Analysis

Prepare stock solution of Disulfo-ICG carboxylic acid in a suitable solvent (e.g., DMSO).

Create a series of dilutions with known concentrations in the desired experimental buffer (e.g., PBS).

Measure the absorbance of each dilution at the absorption maximum (λmax) using a UV-Vis spectrophotometer.

Plot absorbance vs. concentration.

Perform a linear regression of the data.

The slope of the line corresponds to the molar extinction coefficient (ε) according to the Beer-Lambert law (A = εcl).
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Sample and Standard Preparation

Spectrofluorometric Measurement

Data Analysis

Prepare a dilute solution of Disulfo-ICG carboxylic acid with an absorbance < 0.1 at the excitation wavelength.

Measure the absorbance of the sample and standard at the excitation wavelength.

Prepare a solution of a suitable NIR quantum yield standard (e.g., ICG in DMSO) with a similar absorbance.

Measure the fluorescence emission spectrum of the sample and standard, exciting at the same wavelength.

Integrate the area under the emission spectra for both the sample and the standard.

Calculate the quantum yield using the formula: Φ_sample = Φ_std * (I_sample / I_std) * (A_std / A_sample) * (n_sample / n_std)^2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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